Cas no 887881-63-2 (8-(4-ethylphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-ethylphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887881-63-2
• MF: C₂₅H₂₅N₅O₃
• MW: 443.497705221176
• CID: 5479865
• Update Time: 2025-10-30

8-(4-ethylphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(4-ethylphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl- (9CI)
• 8-(4-ethylphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C25H25N5O3/c1-4-17-10-12-19(13-11-17)30-20(18-8-6-5-7-9-18)16-29-21-22(26-24(29)30)27(2)25(32)28(23(21)31)14-15-33-3/h5-13,16H,4,14-15H2,1-3H3
• InChI Key： MWTRLYHVJPBZQV-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=CC=C3)N(C3=CC=C(CC)C=C3)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(4-ethylphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(4-ethylphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887881-63-2)

The compound 8-(4-ethylphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887881-63-2) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique imidazo[1,2-g]purine core, this compound exhibits potential applications in drug discovery, particularly in targeting specific enzymatic pathways. Researchers are increasingly exploring its derivatives for their bioactivity, making it a subject of interest in both academic and industrial settings.

One of the key features of 8-(4-ethylphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is its purine-based scaffold, which is known for its versatility in interacting with biological targets. The presence of ethylphenyl and methoxyethyl substituents further enhances its binding affinity and selectivity. This has led to investigations into its potential role as a modulator of kinase activity, a hot topic in current drug development due to the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has shown a surge in interest toward imidazo[1,2-g]purine derivatives, driven by their promising pharmacological profiles. Searches for terms like "purine-based kinase inhibitors" and "imidazo[1,2-g]purine synthesis" have spiked, reflecting the demand for innovative compounds in this niche. The compound 887881-63-2 aligns perfectly with this trend, offering a template for the design of novel therapeutics with improved efficacy and reduced side effects.

From a synthetic perspective, the preparation of 8-(4-ethylphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step organic transformations, including condensation and cyclization reactions. Researchers often optimize these processes to achieve higher yields and purity, addressing common challenges such as regioselectivity and functional group compatibility. These aspects are critical for scaling up production, a topic frequently searched by chemists and process engineers.

The potential applications of CAS No. 887881-63-2 extend beyond kinase inhibition. Preliminary studies suggest its relevance in neurodegenerative disease research, particularly in modulating adenosine receptors. This aligns with the increasing public and scientific focus on neurodegenerative conditions like Alzheimer's and Parkinson's diseases. As such, the compound's ability to cross the blood-brain barrier is a subject of ongoing investigation, making it a valuable candidate for CNS-targeted drug development.

Another area of interest is the compound's structure-activity relationship (SAR), which is pivotal for medicinal chemists aiming to optimize its pharmacological properties. By modifying the ethylphenyl or methoxyethyl groups, researchers can fine-tune its affinity for specific targets. This approach is central to modern drug design, where molecular docking and computational modeling play a crucial role. These techniques are frequently searched by professionals seeking to understand how small structural changes impact bioactivity.

In conclusion, 8-(4-ethylphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887881-63-2) represents a promising scaffold in drug discovery, with potential applications in kinase inhibition, neurodegenerative diseases, and beyond. Its unique chemical structure and adaptability make it a focal point for researchers addressing some of the most pressing challenges in modern medicine. As the demand for targeted and personalized therapies grows, compounds like this will undoubtedly remain at the forefront of pharmaceutical innovation.